2-Chloro-3-[(4-iodophenyl)amino]-5-phenylcyclohex-2-en-1-one

• IUPAC Name: 2-chloro-3-(4-iodoanilino)-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C18H15ClINO/c19-18-16(21-15-8-6-14(20)7-9-15)10-13(11-17(18)22)12-4-2-1-3-5-12/h1-9,13,21H,10-11H2
• InChI Key: YLDNKKBSXRJEBF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C(=C1NC2=CC=C(C=C2)I)Cl)C3=CC=CC=C3
• Molecular Formula: C18H15ClINO
• Molecular Weight: 423.7 g/mol
• CAS No.: 1022111-79-0

Description

2-Chloro-3-[(4-iodophenyl)amino]-5-phenylcyclohex-2-en-1-one is a cyclohexenone derivative featuring a halogenated aromatic system and an amino-substituted phenyl ring. Its structure includes a central cyclohexenone core with a chlorine atom at position 2, a 4-iodophenylamino group at position 3, and a phenyl substituent at position 3.

Mechanism of Action

Target of Action

A similar compound, 2-[(2-chloro-4-iodophenyl)amino]-n-{[(2r)-2,3-dihydroxypropyl]oxy}-3,4-difluorobenzamide, targets theDual specificity mitogen-activated protein kinase kinase 1 . This kinase is an essential component of the MAP kinase signal transduction pathway.

Mode of Action

It’s plausible that it might interact with its target kinase in a similar manner to related compounds, potentially influencing the map kinase signal transduction pathway.

Biochemical Pathways

Given its potential target, it may influence theMAP kinase signal transduction pathway , which plays a crucial role in various cellular processes, including proliferation, differentiation, and apoptosis.

Result of Action

Given its potential target, it may influence cellular processes regulated by the map kinase signal transduction pathway.

Biological Activity

2-Chloro-3-[(4-iodophenyl)amino]-5-phenylcyclohex-2-en-1-one, with the CAS number 1022111-79-0, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article focuses on the compound's biological activity, including its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C18H15ClINO
• Molecular Weight : 389.23 g/mol
• Structure : The compound features a cyclohexene core substituted with a chlorophenyl and an iodophenyl amino group, which may contribute to its reactivity and biological interactions.

Research indicates that 2-Chloro-3-[(4-iodophenyl)amino]-5-phenylcyclohex-2-en-1-one exhibits several mechanisms of action that may underlie its biological effects:

• Autophagy Modulation : The compound has been identified as a potential autophagy regulator, which is crucial for cellular homeostasis and response to stress .
• Anti-cancer Properties : Preliminary studies suggest that the compound may inhibit tumor cell proliferation through apoptosis induction and cell cycle arrest .

Therapeutic Applications

The biological activities of this compound suggest potential applications in various therapeutic areas:

• Oncology : Due to its anti-cancer properties, it may serve as a lead compound for developing new cancer therapies.
• Neurology : Its role in modulating autophagy could have implications for neurodegenerative diseases where autophagic dysfunction is prevalent.

In Vitro Studies

In vitro studies have demonstrated the following effects of 2-Chloro-3-[(4-iodophenyl)amino]-5-phenylcyclohex-2-en-1-one:

Study	Cell Line	Concentration	Effect
	MCF-7	10 µM	Induced apoptosis and reduced viability by 50%
	HeLa	20 µM	Inhibited cell migration and invasion

Clinical Relevance

While clinical data are sparse, the compound's structural similarities to known anti-cancer agents warrant further investigation. Its unique properties could lead to novel therapies targeting specific cancer types or neurodegenerative conditions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with three analogues, focusing on substituent effects, physicochemical properties, and inferred biological relevance.

Substituent Variations and Electronic Effects

• Target Compound: The 4-iodophenylamino group introduces a heavy halogen (iodine, atomic radius ≈ 1.33 Å) at the para position. Iodine’s electron-withdrawing nature and polarizability may influence π-π stacking interactions or enhance binding to hydrophobic pockets in biological targets .
• 3-[(5-Chloro-2-hydroxyphenyl)amino]-5-(4-chlorophenyl)-2-cyclohexen-1-one (): Replaces iodine with a hydroxyl group and a 5-chloro substituent. The dual chlorine atoms may contribute to steric hindrance or halogen bonding .
• 2-Chloro-3-((2-methyl-5-(isopropyl)phenyl)amino)-5-phenylcyclohex-2-en-1-one (): Features bulky alkyl groups (methyl and isopropyl) on the phenyl ring. These substituents increase lipophilicity (logP) and steric bulk, which could hinder binding to flat enzymatic pockets but improve interactions with hydrophobic regions .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Predicted logP*	Solubility Profile
Target Compound (C19H14ClINO)†	~415.7	4-Iodophenylamino, Cl, Ph	High (~4.5)	Low aqueous solubility
(C18H14Cl2NO2)	354.2	5-Cl-2-OH, 4-Cl-Ph	Moderate (~3.2)	Moderate (polar solvents)
(C22H24ClNO)	353.9	2-Me-5-iPr-Ph, Cl, Ph	High (~5.1)	Very low (nonpolar solvents)

*Predicted logP values based on substituent contributions (iodine ≈ +2.0, hydroxyl ≈ -0.7, alkyl ≈ +0.5 per group) . †Molecular formula inferred from structural analogy.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-Chloro-3-[(4-iodophenyl)amino]-5-phenylcyclohex-2-en-1-one?

• Methodological Answer : A multi-step synthesis approach is typically employed, starting with functionalized cyclohexenone precursors. For example, tert-butoxycarbonyl (Boc)-protected amino acids can be used to introduce the 4-iodophenylamine moiety via coupling reactions (e.g., EDC/HOBt-mediated amidation). Subsequent deprotection and cyclization steps under acidic or basic conditions yield the target compound. Optimization of solvent systems (e.g., DMF or THF) and temperature control (60–80°C) is critical to avoid side reactions like halogen displacement .

Q. How can the molecular structure be confirmed post-synthesis?

• Methodological Answer : Combine spectroscopic and crystallographic techniques:

• NMR : Use $^1H$- and $^{13}C$-NMR to verify substituent positions (e.g., aromatic protons, cyclohexenone carbonyl).
• X-ray crystallography : Employ SHELX programs (e.g., SHELXL for refinement) to resolve crystal packing and hydrogen-bonding patterns. The software’s robustness in handling small-molecule refinement ensures accurate bond-length and angle measurements .

Q. What preliminary assays assess the compound’s bioactivity?

• Methodological Answer : Screen for anticancer activity via in vitro cytotoxicity assays (e.g., MTT or SRB against cancer cell lines). Use structure-activity relationship (SAR) studies by modifying the phenyl or iodophenyl groups to identify key pharmacophores. IC$_{50}$ values should be compared against reference drugs (e.g., doxorubicin) .

Advanced Research Questions

Q. How can conformational flexibility of the cyclohexenone ring impact pharmacological activity?

• Methodological Answer : Analyze puckering coordinates using Cremer-Pople parameters to quantify ring distortion. For example, calculate the puckering amplitude ($Q$) and phase angle ($θ$) from crystallographic data to correlate non-planar conformations with bioactivity. Molecular dynamics simulations (e.g., AMBER force field) can further predict dominant conformers in solution .

Q. How to resolve contradictions in spectroscopic data (e.g., unexpected NOESY correlations)?

• Methodological Answer : Re-examine sample purity via HPLC-MS. If impurities are ruled out, consider dynamic effects like tautomerism or rotameric equilibria. Variable-temperature NMR (VT-NMR) can identify temperature-dependent shifts caused by conformational exchange. Cross-validate with DFT calculations (e.g., Gaussian at B3LYP/6-31G* level) to model electronic environments .

Q. What strategies optimize hydrogen-bonding networks in co-crystals?

• Methodological Answer : Apply graph-set analysis (as per Etter’s rules) to classify hydrogen-bond motifs (e.g., $N-H\cdots O=C$ chains). Co-crystallize with complementary hydrogen-bond donors/acceptors (e.g., carboxylic acids). Use SHELXD for phase determination in twinned crystals and SHELXE for density modification in low-resolution datasets .

Q. How to address low yields in the iodophenyl amination step?

• Methodological Answer : Optimize reaction conditions:

• Use Pd-catalyzed Buchwald-Hartwig amination with XPhos ligand to enhance coupling efficiency.
• Ensure rigorous exclusion of moisture and oxygen (Schlenk techniques).
• Monitor reaction progress via TLC or LC-MS to terminate before byproduct formation .